Cas no 49763-64-6 (4-Cyanophenyl 4-pentylbenzoate)
49763-64-6 structure
Product Name:4-Cyanophenyl 4-pentylbenzoate
CAS No:49763-64-6
MF:C19H19NO2
MW:293.359665155411
MDL:MFCD00101500
CID:55770
PubChem ID:170811
Update Time:2025-04-18
4-Cyanophenyl 4-pentylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyanophenyl 4-pentylbenzoate
- p-Cyanophenyl p-pentylbenzoate
- (4-cyanophenyl) 4-pentylbenzoate
- 4-cyanopheny 4-pentylbenzoate
- EINECS 256-477-2
- p'-cyanophenyl-p-n-pentylbenzoate
- p-n-pentylbenzoic acid p'-cyanophenyl ester
- 49763-64-6
- FT-0704668
- NS00031963
- W-106007
- F71339
- 4-pentyl-benzoic acid 4-cyano-phenyl ester
- DTXSID6068519
- 4-(n-bentyl)benzoic acid-4'-cyanophenol ester
- SCHEMBL4652053
- 4'-Cyanophenyl 4-pentylbenzoate
- AKOS015917694
- Benzoic acid, 4-pentyl-, 4-cyanophenyl ester
- 4-Cyanophenyl-4'-N-pentylbenzoate
- MFCD00101500
- 4-Cyanophenyl-4-n-pentylbenzoate
- A827843
- DTXCID2040735
- WCCDNUMASFDPFO-UHFFFAOYSA-N
-
- MDL： MFCD00101500
- Inchi： 1S/C19H19NO2/c1-2-3-4-5-15-6-10-17(11-7-15)19(21)22-18-12-8-16(14-20)9-13-18/h6-13H,2-5H2,1H3
- InChI Key： WCCDNUMASFDPFO-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CC=1)C(C1C=CC(=CC=1)CCCCC)=O
Computed Properties
- Exact Mass: 293.14200
- Monoisotopic Mass: 293.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 5.5
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09000
- LogP: 4.51018
4-Cyanophenyl 4-pentylbenzoate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Cyanophenyl 4-pentylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X84585-100g |
4-CYANOPHENYL 4-PENTYLBENZOATE |
49763-64-6 | 99% | 100g |
¥2608.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X84585-25g |
4-CYANOPHENYL 4-PENTYLBENZOATE |
49763-64-6 | 99% | 25g |
¥748.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X84585-1g |
4-CYANOPHENYL 4-PENTYLBENZOATE |
49763-64-6 | 99% | 1g |
¥58.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X84585-5g |
4-CYANOPHENYL 4-PENTYLBENZOATE |
49763-64-6 | 99% | 5g |
¥228.0 | 2023-09-05 | |
| City Chemical | 1157CC-5GM |
4-Cyanophenyl 4-pentylbenzoate |
49763-64-6 | 97.0%(GC) | 5gm |
$297.14 | 2023-09-19 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C303813-25g |
4-Cyanophenyl 4-pentylbenzoate |
49763-64-6 | 99% | 25g |
¥900.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C303813-1g |
4-Cyanophenyl 4-pentylbenzoate |
49763-64-6 | 99% | 1g |
¥136.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C303813-100g |
4-Cyanophenyl 4-pentylbenzoate |
49763-64-6 | 99% | 100g |
¥3227.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C303813-5g |
4-Cyanophenyl 4-pentylbenzoate |
49763-64-6 | 99% | 5g |
¥274.90 | 2023-09-03 | |
| eNovation Chemicals LLC | D508092-1g |
4-Cyanophenyl 4-pentylbenzoate |
49763-64-6 | 97% | 1g |
$200 | 2023-09-03 |
4-Cyanophenyl 4-pentylbenzoate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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